Cas no 2161345-20-4 (Indolizin-5-ylboronic acid)
Indolizin-5-ylboronic acid structure
Product Name:Indolizin-5-ylboronic acid
CAS No:2161345-20-4
MF:C8H8BNO2
MW:160.965621948242
CID:6838022
PubChem ID:134691860
Update Time:2025-03-24
Indolizin-5-ylboronic acid Chemical and Physical Properties
Names and Identifiers
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- 2161345-20-4
- Indolizin-5-ylboronic acid
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- Inchi： 1S/C8H8BNO2/c11-9(12)8-5-1-3-7-4-2-6-10(7)8/h1-6,11-12H
- InChI Key： DUMLLEBNDXEALX-UHFFFAOYSA-N
- SMILES： OB(C1=CC=CC2=CC=CN21)O
Computed Properties
- Exact Mass: 161.0648087Da
- Monoisotopic Mass: 161.0648087Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 44.9Ų
Indolizin-5-ylboronic acid Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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